Cas no 1214329-58-4 (4'-Fluoro-5-methyl-2-(trifluoromethyl)biphenyl)

• Product Name: 4'-Fluoro-5-methyl-2-(trifluoromethyl)biphenyl
• CAS No: 1214329-58-4
• MF: C₁₄H₁₀F₄
• MW: 254.222817897797
• CID: 4998340
• Update Time: 2025-06-08

4'-Fluoro-5-methyl-2-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Fluoro-5-methyl-2-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H10F4/c1-9-2-7-13(14(16,17)18)12(8-9)10-3-5-11(15)6-4-10/h2-8H,1H3
• InChI Key： DESCOLPJRDSKQS-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C)=CC=1C1C=CC(=CC=1)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 266
• XLogP3: 4.9
• Topological Polar Surface Area: 0

Additional information on 4'-Fluoro-5-methyl-2-(trifluoromethyl)biphenyl

Comprehensive Overview of 4'-Fluoro-5-methyl-2-(trifluoromethyl)biphenyl (CAS No. 1214329-58-4)

4'-Fluoro-5-methyl-2-(trifluoromethyl)biphenyl (CAS No. 1214329-58-4) is a fluorinated biphenyl derivative gaining significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethyl and fluoro substituents, exhibits remarkable stability and bioactivity, making it a valuable intermediate in modern synthetic chemistry. Researchers and industries are increasingly exploring its potential due to its structural versatility and compatibility with cross-coupling reactions.

The 4'-Fluoro-5-methyl-2-(trifluoromethyl)biphenyl scaffold is particularly notable for its role in designing small-molecule inhibitors and ligands for therapeutic targets. Its lipophilicity, enhanced by the trifluoromethyl group, improves membrane permeability—a critical factor in drug development. Recent studies highlight its utility in kinase inhibition and GPCR modulation, aligning with trends in precision medicine and personalized therapies. These applications resonate with current searches for "fluorinated drug candidates 2024" and "CF3-containing bioactive compounds."

From a synthetic perspective, CAS 1214329-58-4 serves as a key building block for Suzuki-Miyaura couplings and Buchwald-Hartwig aminations. Its stability under diverse reaction conditions makes it a preferred choice for constructing complex heterocyclic systems. Industry professionals frequently search for "high-yield fluorinated biphenyl synthesis" and "scalable trifluoromethylation methods," underscoring the demand for efficient production protocols.

Environmental and regulatory considerations further elevate the relevance of 4'-Fluoro-5-methyl-2-(trifluoromethyl)biphenyl. As sustainability becomes a priority, its potential as a low-persistence agrochemical intermediate aligns with queries like "eco-friendly fluorinated pesticides." Analytical techniques such as HPLC-MS and 19F-NMR are commonly employed for its characterization, addressing the search trend "fluorine NMR analysis of biphenyls."

In material science, this compound contributes to liquid crystal formulations and OLED materials, capitalizing on the electron-withdrawing properties of its fluoro and CF3 groups. Such applications respond to growing interest in "fluorinated organic electronic materials" and "advanced display technologies." Patent analyses reveal its inclusion in innovations for flexible electronics and energy-efficient devices.

Quality control of CAS 1214329-58-4 remains a critical discussion point, with GC purity thresholds (>98%) frequently searched alongside "fluorinated compound stability testing." Storage recommendations typically suggest inert atmospheres to preserve its hydrolytic stability, a concern reflected in queries about "long-term storage of fluorinated aromatics."

The commercial landscape for 4'-Fluoro-5-methyl-2-(trifluoromethyl)biphenyl shows growing supplier competition, particularly in regions with strong fluorochemical infrastructure. Market analyses correlate with search terms like "global fluorinated intermediates market 2024" and "CF3-biphenyl price trends." Custom synthesis services increasingly feature this compound in their catalogs, responding to demand for tailored fluorinated scaffolds.

Emerging research directions include exploring metabolite profiles of derivatives and computational modeling of its steric effects—topics generating search traffic such as "DFT studies on fluorinated biphenyls." These developments position 1214329-58-4 as a compound with sustained scientific and industrial relevance across multiple cutting-edge applications.